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Compound of Interest

Compound Name: Panavia TC

Cat. No.: B1179519 Get Quote

Welcome to the technical support center for researchers and scientists working with Panavia
TC dental cement. This resource provides troubleshooting guidance and answers to frequently

asked questions regarding the improvement of Panavia TC bond longevity in artificial saliva

environments.

Troubleshooting Guide
This guide addresses common issues encountered during in-vitro experiments with Panavia
TC and artificial saliva.
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Problem Potential Cause Recommended Solution

Low initial bond strength to

zirconia.

Inadequate surface treatment

of the zirconia.

Pre-treat the zirconia surface

by air-abrading with 50 µm

aluminum oxide particles. This

enhances micromechanical

retention.[1][2][3]

Absence of a chemical

bonding promoter.

Ensure the use of a primer

containing 10-

methacryloyloxydecyl

dihydrogen phosphate (10-

MDP). Panavia TC contains

MDP, which facilitates a

chemical bond to zirconia.[1][4]

[5]

Significant decrease in bond

strength after aging in artificial

saliva.

Hydrolytic degradation of the

resin-dentin interface.

The use of MDP-based

primers has been shown to

create a more stable, water-

resistant interface compared to

conventional Bis-GMA

cements.[6]

Saliva contamination during

the bonding procedure.

Saliva contamination can

significantly decrease long-

term bond durability. If

contamination occurs, cleaning

the surface with air abrasion is

an effective method to restore

bond strength.[3][7][8]

Inconsistent or variable bond

strength results.

Variations in artificial saliva

composition or pH.

Use a standardized artificial

saliva formulation with a

consistent pH for all

experiments to ensure

reproducibility. The pH of the

media can influence material

properties.[2][9]
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Premature debonding of

specimens.

This can occur with certain

resin cements. Panavia F2.0,

which also contains MDP, has

shown greater bond stability in

some studies compared to

other cements that exhibited

premature debonding.[2]

Adhesive failure at the cement-

zirconia interface.

Ineffective cleaning of saliva

contamination.

Rinsing with water alone is

often insufficient to remove

saliva contaminants from the

zirconia surface. Air abrasion is

a more effective cleaning

method.[3][7]

Frequently Asked Questions (FAQs)
???+ question "How can I improve the bond strength of Panavia TC to zirconia?"

???+ question "What is the effect of saliva contamination on Panavia TC bonds?"

???+ question "What is the most effective way to clean a zirconia surface contaminated with

saliva?"

???+ question "Does the pH of artificial saliva affect the bond strength of Panavia TC?"

???+ question "How does aging in artificial saliva affect bond strength over time?"

Data Summary
Shear Bond Strength (SBS) of Panavia Cements Under
Different Conditions
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Cement Substrate
Primer/Con
dition

Initial SBS
(MPa)

Aged SBS
(MPa)

Reference

Panavia V5
Zirconia (Y-

TZP)
With 10-MDP 4.960 ± 1.328 - [4]

Panavia V5
Zirconia (Y-

TZP)

Without 10-

MDP
2.282 ± 1.636 - [4]

Panavia F2.0
Zirconia (Y-

TZP)

With 10-MDP

Primer
25.85 ± 11.46 - [4]

Panavia F2.0
Zirconia (Y-

TZP)

Without 10-

MDP Primer
9.18 ± 8.38 - [4]

Panavia F2.0
Cercon

Zirconia

Before

Thermocyclin

g

9.45 -

Panavia F2.0
Cercon

Zirconia

After

Thermocyclin

g

- 13.45

Panavia F2.0
Ziecon

Zirconia

Before

Thermocyclin

g

9.59 -

Panavia F2.0
Ziecon

Zirconia

After

Thermocyclin

g

- 12.37

Tensile Bond Strength (TBS) of Panavia F2.0 to Zirconia
After Saliva Contamination and Cleaning
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Cleaning Method
TBS after 3 Days
(MPa)

TBS after 150 Days
+ Thermocycling
(MPa)

Reference

Air Abrasion 49.9 ± 7.4 19.8 ± 5.3 [3]

37% Phosphoric Acid

(60s)
25.1 ± 7.8 6.6 ± 4.3 [3]

96% Isopropanol

(15s)
6.6 ± 3.9 0 [3]

Control (No Cleaning) 22.1 ± 11.1 0 [3]

Experimental Protocols
Protocol 1: Shear Bond Strength (SBS) Testing of
Panavia TC to Zirconia
Objective: To evaluate the shear bond strength of Panavia TC to a zirconia substrate.

Materials:

Panavia TC cement

Zirconia blocks (e.g., Y-TZP)

Composite resin cylinders

10-MDP containing primer (if not integral to the cement)

Air-abrasion unit with 50 µm aluminum oxide particles

Universal testing machine

Artificial saliva solution

Methodology:
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Prepare zirconia blocks and embed them in acrylic resin.

Polish the zirconia surface with silicon carbide paper.

Air-abrade the bonding surface of the zirconia blocks with 50 µm aluminum oxide particles.

Apply a 10-MDP containing primer to the zirconia surface according to the manufacturer's

instructions.

Place a composite resin cylinder onto the primed zirconia surface using Panavia TC cement.

Light-cure the specimen according to the cement manufacturer's instructions.

Store the bonded specimens in artificial saliva at 37°C for a specified period (e.g., 24 hours

for initial strength, or longer for aging studies).

Perform the shear bond strength test using a universal testing machine at a crosshead

speed of 0.5 mm/min until failure.

Record the failure load in Newtons and calculate the shear bond strength in MPa.

Analyze the failure mode (adhesive, cohesive, or mixed) using a stereomicroscope.

Protocol 2: Evaluating the Effect of Saliva
Contamination and Cleaning on Bond Strength
Objective: To determine the effect of artificial saliva contamination and subsequent cleaning

methods on the bond strength of Panavia TC to zirconia.

Materials:

Same as Protocol 1

Artificial saliva

Cleaning agents (e.g., 37% phosphoric acid, isopropanol)

Methodology:
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Prepare and air-abrade the zirconia specimens as described in Protocol 1.

Divide the specimens into different groups:

Control Group: Bond the composite cylinder without any contamination.

Contamination Groups: Contaminate the air-abraded zirconia surface with artificial saliva

for a specified time (e.g., 1 minute).

For the contamination groups, apply different cleaning methods:

Rinse with water and air dry.

Clean with 37% phosphoric acid for 60 seconds, rinse, and dry.

Clean with isopropanol for 15 seconds and air dry.

Re-apply air abrasion.

Proceed with the bonding procedure using Panavia TC as described in Protocol 1.

Store the specimens in artificial saliva, with one subset tested after 24 hours and another

subset subjected to long-term storage and thermocycling (e.g., 150 days with 37,500 thermal

cycles).

Conduct tensile or shear bond strength testing as described previously.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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